Cas no 1620-98-0 (3,5-Di-tert-butyl-4-hydroxybenzaldehyde)

• Product name: 3,5-Di-tert-butyl-4-hydroxybenzaldehyde
• CAS No: 1620-98-0
• MF: C₁₅H₂₂O₂
• MW: 234.33398
• MDL: MFCD00008826
• CID: 41680
• PubChem ID: 73219

3,5-Di-tert-butyl-4-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Di-tert-butyl-4-hydroxybenzaldehyde
• 3,5-di0T0butyl-4-hydroxybenzaldehyde*hemihydrate
• Dibutylhydroxybenzaldehyde
• 3,5-Di-(tert-butyl)-4-hydroxybenzaldehyde
• 3,5-ditert-butyl-4-hydroxybenzaldehyde
• 3,5-Di(tert-butyl)-4-hydroxybenzaldehyde
• 3,5-
• 3,5-4-
• BHT-OCH
• BHT-ALDEHYDE
• TIMTEC-BB SBB007996
• 4-Formyl-2,6-di-tert-butylphenol
• 3,5-Ditelt-4-hydro benzaldehyde
• AKOS BBS-00003212
• LABOTEST-BB LT00940202
• W-107967
• 3,5-Di-tert-butyl-4-hydroxy-benzaldehyde
• 3,5-Di-t-butyl-4-hydroxy benzaldehyde
• 2,6-Ditert-butyl-4-(hydroxymethylene)-2,5-cyclohexadien-1-one #
• EN300-17563
• 3,5-Di-t-butyl-4-hydroxybenzaldehyde
• 3,5-Ditert-butyl-4-hydroxybenzaldehyde, AldrichCPR
• NSC14450
• NSC-14450
• SR-01000944840-1
• 3-TERT-BUTYL-2-HYDROXY-.BETA.,.BETA.,5-TRIMETHYLBENZENEETHYL-.BETA.-D-GLUCOSIDURONATE
• 3,5-di-tert.butyl-4-hydroxy benzaldehyde
• CHEBI:170060
• 3,5-bis(1,1-dimethylethyl)-4-hydroxybenzaldehyde
• 3,5,-di-t-butyl-4-hydroxybenzaldehyde
• 3,5-di-tert-butyl 4-hydroxybenzaldehyde
• MAADFVPSLRWBIA-UHFFFAOYSA-N
• 3,5- di-tert-butyl-4-hydroxybenzaldehyde
• AE-641/02487004
• SCHEMBL22930710
• 2,6-Di-tert-Butyl-4-formylphenol
• Tox21_113770
• InChI=1/C15H22O2/c1-14(2,3)11-7-10(9-16)8-12(13(11)17)15(4,5)6/h7-9,17H,1-6H
• 2,3,5,6-Detetrahydrocyclohexanone, 2,6-di-t-butyl-4-hydroxymethylene-
• FT-0614732
• Benzaldehyde,5-di-tert-butyl-4-hydroxy-
• DTXCID8031447
• CHEMBL225623
• 3,5-di-tert.-butyl-4-hydroxybenzaldehyde
• Benzoic aldehyde, 3,5-di-t-butyl-4-hydroxy-
• 3,5-di-tert-butyl-4-hydrox-ybenzaldehyde
• AB01324450-02
• AC-10539
• 1620-98-0
• 3,5-bis(tert-butyl)-4-hydroxybenzaldehyde
• 3,5-ditert.butyl-4-hydroxybenzaldehyde
• 3,5-di-tert.butyl-4-hydroxybenzaldehyde
• CS-W012903
• EINECS 216-592-0
• DTXSID7057658
• BRN 0982526
• 4-Hydroxy-3,5-di-tert-butylbenzaldehyde
• NCGC00253643-02
• AKOS000113376
• UNII-95VTI93VUL
• 4-hydroxy-3,5-di-tert.-butylbenzaldehyde
• Q27271830
• MS-3676
• Benzaldehyde, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-
• Benzaldehyde, 3,5-di-tert-butyl-4-hydroxy-
• BCP04892
• 3,5-ditert-Butyl-4-hydroxy-benzaldehyde
• Benzaldehyde, 4-hydroxy-3,5-di-tert-butyl
• CAS-1620-98-0
• Z56957492
• AM20050056
• Benzaldehyde,5-bis(1,1-dimethylethyl)-4-hydroxy-
• MFCD00008826
• 95VTI93VUL
• NS00009935
• SCHEMBL85764
• 4-08-00-00601 (Beilstein Handbook Reference)
• A810339
• SR-01000944840
• NSC 14450
• 3,5-di tert.butyl-4-hydroxybenzaldehyde
• F1673-1281
• 3,5-di-t-butyl4-hydroxybenzaldehyde
• NCGC00253643-01
• 3,5-di-tertiary-butyl-4-hydroxybenzaldehyde
• BHT-CHO
• STK397393
• Benzaldehyde, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-(9CI)
• 3-TERT-BUTYL-2-HYDROXY-BETA,BETA,5-TRIMETHYLBENZENEETHYL-BETA-D-GLUCOSIDURONATE
• BBL010515
• DB-022118

• MDL： MFCD00008826
• Inchi： 1S/C15H22O2/c1-14(2,3)11-7-10(9-16)8-12(13(11)17)15(4,5)6/h7-9,17H,1-6H3
• InChI Key： DOZRDZLFLOODMB-UHFFFAOYSA-N
• SMILES： C1=C(C=O)C=C(C(=C1C(C)(C)C)O)C(C)(C)C
• BRN： 982526

Computed Properties

• Exact Mass: 234.16200
• Monoisotopic Mass: 234.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4.4
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Light yellow or light brown flake crystals.
• Density: 1.0031 (rough estimate)
• Melting Point: 187.0 to 192.0 deg-C
• Boiling Point: 289.2°C at 760 mmHg
• Flash Point: 121.6℃
• Refractive Index: 1.5542 (estimate)
• Solubility: Soluble in hot methanol.
• PSA: 37.30000
• LogP: 3.79970
• Solubility: Insoluble in water.
• Sensitiveness: Air Sensitive

3,5-Di-tert-butyl-4-hydroxybenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P264,P280,P302+P352+P332+P313+P362+P364,P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38
• Safety Instruction： S24/25
• RTECS：CU5610070
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3,5-Di-tert-butyl-4-hydroxybenzaldehyde

3,5-Di-tert-butyl-4-hydroxybenzaldehyde: A Comprehensive Overview

3,5-Di-tert-butyl-4-hydroxybenzaldehyde, also known by its CAS number 1620-98-0, is a versatile aromatic aldehyde with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring two bulky tert-butyl groups and a hydroxyl group attached to a benzaldehyde backbone, has garnered considerable attention due to its exceptional chemical properties and potential for functionalization.

The synthesis of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde typically involves multi-step organic reactions, often leveraging the directing effects of substituents on the aromatic ring. The tert-butyl groups act as strong electron-donating groups, significantly influencing the electronic environment of the molecule and enhancing its stability. Recent studies have explored the use of this compound as a precursor in the synthesis of advanced materials, such as conducting polymers and hybrid organic-inorganic frameworks.

In terms of applications, 3,5-Di-tert-butyl-4-hydroxybenzaldehyde has been extensively studied for its role in drug discovery. Its hydroxyl group provides a site for further functionalization, enabling the creation of bioactive molecules with potential therapeutic benefits. For instance, researchers have investigated its derivatives as antioxidants and anti-inflammatory agents, capitalizing on the compound's ability to scavenge free radicals and modulate cellular signaling pathways.

The electronic properties of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde make it an attractive candidate for use in optoelectronic devices. Recent advancements in materials science have demonstrated its potential as a building block for organic semiconductors, where its bulky substituents help reduce molecular packing density and improve charge transport properties. This has led to its exploration in applications such as organic photovoltaics and light-emitting diodes (OLEDs).

From an environmental perspective, 3,5-Di-tert-butyl-4-hydroxybenzaldehyde has shown promise in catalytic processes aimed at reducing industrial emissions. Its ability to act as a ligand in transition metal catalysts has been exploited in selective oxidation reactions, offering a sustainable route to valuable chemical intermediates. This aligns with current trends toward green chemistry and sustainable manufacturing practices.

In conclusion, 3,5-Di-tert-butyl-4-hydroxybenzaldehyde stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups continue to inspire innovative research directions, making it a valuable tool in both academic and industrial settings.